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Executive Summary
The Praseodymium(lll) chloride—water (PrCl
-H

O) binary system is a fundamental component in the hydrometallurgical separation of light
lanthanides.[2][3] Understanding its phase diagram is critical for optimizing solvent extraction
processes, controlling crystallization yields, and preventing hydrolysis during thermal
dehydration.[1][2] This guide synthesizes available solubility data, defines the stable solid
phases (hydrates), and outlines the experimental protocols required to construct high-fidelity
phase diagrams for this hygroscopic system.[2]

Thermodynamics & Phase Topology

The PrCl
-H

O system exhibits behavior characteristic of light lanthanide chlorides (La—Nd).[2][3] It is a
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simple eutectic system complicated by the formation of multiple hydrate phases and
incongruent melting points.

The Solid Phases

Unlike transition metal chlorides, PrCl

does not exist as an anhydrous solid in equilibrium with water.[1][2] The high charge density of
the Pr

ion creates a large hydration sphere.[3]
o Heptahydrate (PrCl
[21[3][4]-7H

0O): The thermodynamically stable phase at standard ambient temperature and pressure
(SATP).[2][3] It appears as large, triclinic green crystals.[1][2][3]

o Hexahydrate (PrCl
[21[3][5]-6H

0O): Often observed as a metastable phase or the primary phase at elevated temperatures (>
50-60°C), though the specific transition temperature is sensitive to HCI partial pressure.[2][3]

e Lower Hydrates (3H
O, H
0O): Formed during thermal decomposition/dehydration steps above 100°C.[1][2][3]

The Phase Diagram Structure

The binary phase diagram consists of four distinct regions governed by the Gibbs Phase Rule (

)-[3]

e |ce + Liquid Region: Below the eutectic temperature, ice crystallizes out, concentrating the
PrCl

in the remaining liquor.[2]
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» Eutectic Point: The invariant point where Liquid

Ice + PrCl
[2][3]-7H

O. While the exact temperature is specific to purity, lanthanide chlorides typically exhibit
deep eutectics (often below -30°C).[2][3]

e Solubility Curve (Liquidus): A steep, positive slope indicating high solubility that increases
with temperature.[2][3]

o Peritectic/Transition Zones: At higher temperatures, the heptahydrate may dehydrate to the
hexahydrate.[2][3] In the absence of excess HCI, hydrolysis (

) competes with simple solubility above 110°C.[2][3]
Phase Diagram Logic Visualization
The following diagram illustrates the topological logic of the PrCl
-H

O system.
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Caption: Topological representation of the PrCI3-H20 phase equilibria, showing cooling
pathways and stable regions.

Quantitative Solubility Data
Precise solubility data for PrCl

is less abundant than for LaCl

or CeCl

, but key reference points are established.[1][2][3] The salt is classified as highly soluble and
hygroscopic.[2][3]
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Parameter Value Conditions Reference
Solubility 104.0 g / 100 mL at 13°C (286.15 K) [1, 2]
Solubility (Molal) ~3.8 — 4.0 mol/kg Estimated at 25°C* [3]

PrCl
Solid Phase [21[3][4][6][718]- 7H < ~50-60°C [1, 4]

O
Melting Point 115°C Heptahydrate [5]

(Incongruent)

Density 2.25 g/lcm?3 Heptahydrate Solid [5]
Anhydrous MP 786°C Pure PrCl [1]

*Note: The molal solubility at 25°C is estimated based on the IUPAC-NIST critical evaluation of
the neighboring CeCl

system (3.75 mol/kg) and the general trend of decreasing solubility across the lanthanide
series (La > Ce > Pr).[3]

Experimental Methodology for Phase Determination

To generate a precise isotherm or isopleth for this system, researchers must account for the
high viscosity of saturated REE solutions and the slow kinetics of hydration changes.

Isothermal Saturation Method

This is the gold standard for determining the solubility curve.[3]
e Preparation: Excess anhydrous PrCl

or PrCl
-7H

O is added to degassed, deionized water in a jacketed equilibrium cell.[1][2][3]
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o Equilibration: The mixture is stirred at constant temperature (

C) for 24-48 hours. Note: REE chlorides form viscous syrups; vigorous magnetic or
overhead stirring is required.[2][3]

o Sampling: The liquid phase is sampled using a heated syringe filter (0.45
m) to prevent crystallization during withdrawal.[2][3]

e Analysis:
o Pr Content: EDTA complexometric titration using Xylenol Orange indicator at pH 5.5.
o CIl Content: Argentometric titration (Volhard method).

o Solid Phase ID: The wet solid residue is analyzed via Schreinemakers' method or powder
X-ray diffraction (XRD) (requires protection from ambient moisture).[2][3]

Schreinemakers' Wet Residue Method

Because separating the mother liquor completely from the crystals is difficult, the composition
of the solid phase is determined algebraically.

o Plot the composition of the Liquid Phase (L) and the Wet Residue (R) on a ternary diagram
(or binary projection).[2][3]

e The tie-line connecting L and R will extrapolate to the theoretical composition of the pure
solid phase (S).[3]

 Validation: If the lines from multiple experiments converge on the theoretical composition of
PrCl

7H
O (approx.[2][3] 66.2% PrCI

by weight), the phase is confirmed.[2][3]

Experimental Workflow Diagram
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Caption: Workflow for the isothermal determination of PrCI3 solubility and solid phase
identification.

Applications & Implications

o Crystal Growth: The steep solubility curve suggests that cooling crystallization is effective,
but the high viscosity requires slow cooling rates to avoid inclusions.[2]

o Dehydration: The transition from 7H

O to anhydrous PrCl
is not a simple drying process.[2][3] Heating PrCI
-7TH

O in air leads to the formation of PrOCI (Praseodymium Oxychloride).[2][3] To obtain
anhydrous PrCl

, dehydration must occur under a stream of HCI gas or NH

ClI to suppress hydrolysis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1144225/docs#phase-equilibria-and-solubility-profiling-of-the-prcl-h-o-system
https://www.benchchem.com/product/b1144225/docs#phase-equilibria-and-solubility-profiling-of-the-prcl-h-o-system
https://www.benchchem.com/product/b1144225?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

